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Compound of Interest

Compound Name: Fallypride precursor

Cat. No.: B15618266 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
This document provides a detailed protocol for the radiolabeling of the N-BOC norfallypride

tosylate precursor to synthesize [¹⁸F]Norfallypride, a potential positron emission tomography

(PET) imaging agent for dopamine D2/D3 receptors. The synthesis involves a two-step

process: nucleophilic substitution of the tosylate group with [¹⁸F]fluoride, followed by the

removal of the N-BOC protecting group.

Chemical Structures
Precursor: (S)-N-[(1-BOC-2-pyrolidinyl)methyl]-2,3-dimethoxy-5-(3′-tosyloxypropyl)-benzamide

Intermediate: N-BOC-[¹⁸F]Norfallypride

Final Product: [¹⁸F]Norfallypride

Experimental Protocols
Materials and Reagents

N-BOC norfallypride tosylate precursor

[¹⁸F]Fluoride
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Kryptofix 2.2.2 (K₂₂₂)

Potassium Carbonate (K₂CO₃)

Acetonitrile (CH₃CN), anhydrous

Dichloromethane (CH₂Cl₂), anhydrous

Trifluoroacetic Acid (TFA)

Triethylamine (Et₃N)

Water for HPLC

C18 Sep-Pak cartridges

Semi-preparative HPLC column (C18)

Analytical HPLC column (C18)

Radiolabeling of N-BOC Norfallypride Tosylate
Drying of [¹⁸F]Fluoride: Aseptically transfer the aqueous [¹⁸F]fluoride solution to a reaction

vessel. Add a solution of Kryptofix 2.2.2 and K₂CO₃ in acetonitrile/water. Azeotropically dry

the mixture by heating under a stream of nitrogen until all water is removed. Further dry the

residue with anhydrous acetonitrile.

Radiolabeling Reaction: Dissolve the N-BOC norfallypride tosylate precursor (typically 2 mg)

in anhydrous acetonitrile (0.5 mL).[1] Add this solution to the dried [¹⁸F]fluoride-Kryptofix

complex.

Seal the reaction vessel and heat at 96 °C for 30 minutes.[1][2]

After cooling, the crude reaction mixture contains N-BOC-[¹⁸F]norfallypride.

Purification of N-BOC-[¹⁸F]Norfallypride
The crude product, N-BOC-[¹⁸F]norfallypride, is purified using a semi-preparative C18 HPLC

column.[1]
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The mobile phase consists of 60% acetonitrile and 40% water containing 0.1% triethylamine.

[1][2]

The flow rate is maintained at 2.5 mL/min.[1][2]

The retention time for N-BOC-[¹⁸F]norfallypride is approximately 21 minutes.[1][2]

Collect the fraction corresponding to the radiolabeled intermediate.

Deprotection of N-BOC-[¹⁸F]Norfallypride
The purified N-BOC-[¹⁸F]norfallypride fraction is evaporated to dryness.

Add a solution of trifluoroacetic acid (TFA) in dichloromethane (CH₂Cl₂) (e.g., 10% TFA in

CH₂Cl₂ or 0.2 mL TFA in 1 mL CH₂Cl₂).[1][2]

Heat the solution at 80 °C for 30 minutes.[1]

Evaporate the solvent to dryness.

Neutralize the residue with a 10% sodium bicarbonate (NaHCO₃) solution to a pH of 6-7 to

obtain the final product, [¹⁸F]Norfallypride.[1]

Quality Control
Radiochemical Purity: Determined by analytical radio-HPLC.

Chemical Purity: Determined by analytical HPLC with UV detection (254 nm).

Specific Activity: Calculated based on the amount of radioactivity and the mass of the final

product.
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Parameter Value Reference

Precursor Amount 2 mg [1]

Reaction Temperature 96 °C [1][2]

Reaction Time 30 minutes [1][2]

Overall Radiochemical Yield

(decay corrected)
~10% [1]

HPLC Mobile Phase

(Purification)

60% CH₃CN / 40% H₂O with

0.1% Et₃N
[1][2]

HPLC Flow Rate (Purification) 2.5 mL/min [1][2]

Retention Time (N-BOC-

[¹⁸F]Norfallypride)
~21 min [1][2]

Deprotection Reagent
Trifluoroacetic Acid (TFA) in

CH₂Cl₂
[1][2]

Deprotection Temperature 80 °C [1]

Deprotection Time 30 minutes [1]
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Radiolabeling Workflow for [¹⁸F]Norfallypride

Step 1: Radiolabeling

Step 2: Purification

Step 3: Deprotection

N-BOC Norfallypride
Tosylate Precursor

Reaction
(96°C, 30 min, CH₃CN)

[¹⁸F]Fluoride / Kryptofix / K₂CO₃

Crude N-BOC-[¹⁸F]Norfallypride

Semi-preparative HPLC

Purified N-BOC-[¹⁸F]Norfallypride

Deprotection
(TFA/CH₂Cl₂, 80°C, 30 min)

[¹⁸F]Norfallypride

Click to download full resolution via product page

Caption: Radiolabeling workflow for [¹⁸F]Norfallypride.
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Key Chemical Structures

N-BOC Norfallypride
Tosylate Precursor

(...-OTs)

N-BOC-[¹⁸F]Norfallypride
(...-¹⁸F)

[¹⁸F]Fluoride
Nucleophilic Substitution

[¹⁸F]Norfallypride
(Deprotected, ...-¹⁸F)

TFA
BOC Deprotection

Click to download full resolution via product page

Caption: Key chemical structures in the synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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